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Essential Safety and Logistical Information for the Disposal of LPS 3

LPS 3 is a specialized, soft-film coating designed to prevent rust and corrosion. As a

flammable, petroleum-based product, proper disposal is crucial to ensure personnel safety and

environmental compliance. This guide provides detailed, step-by-step procedures for the safe

handling and disposal of LPS 3 waste in a laboratory setting. Adherence to these procedures is

essential to comply with regulations set forth by bodies such as the Environmental Protection

Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[1][2][3]

Immediate Safety Precautions
Hazard Identification: LPS 3 is a flammable liquid and vapor.[2] Aerosol versions are

extremely flammable. It can cause skin and eye irritation, and may be fatal if swallowed and

enters the airways.

Personal Protective Equipment (PPE): When handling LPS 3 waste, always wear

appropriate PPE, including safety glasses or goggles, chemical-resistant gloves, and a lab

coat.[4]

Ventilation: Handle LPS 3 waste in a well-ventilated area, preferably within a fume hood, to

minimize inhalation of vapors.[5][6]

Ignition Sources: Keep all sources of ignition, such as open flames, sparks, and hot

surfaces, away from LPS 3 waste.[2]
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Step-by-Step Disposal Procedure
1. Waste Identification and Classification:

LPS 3 waste is classified as a hazardous waste due to its flammability (ignitability).[7] It may

be assigned the RCRA (Resource Conservation and Recovery Act) hazardous waste code

D001.[6] Empty aerosol cans may be classified under D003 for reactivity.[8]

Consult your institution's Environmental Health & Safety (EHS) office for specific waste code

determination.

2. Waste Segregation and Collection:

Do not dispose of LPS 3 down the drain or in the regular trash.[7][9]

Dedicate a specific, compatible container for LPS 3 waste. Suitable containers are typically

glass, metal, or chemically resistant plastic.[7][10] If possible, use the original container.[7]

Keep LPS 3 waste separate from other chemical waste streams to prevent accidental mixing

and reactions.[1]

3. Container Labeling:

Immediately label the waste container with a "Hazardous Waste" label.[7]

The label must clearly state the contents, including "Waste LPS 3" and list the chemical

constituents (e.g., petroleum distillates).[7] Avoid using general terms like "solvents" or

"flammable waste."[7]

Indicate the date when waste was first added to the container (accumulation start date).

4. Waste Storage:

Keep the waste container tightly sealed except when adding waste.[7]

Store the container in a designated and secure satellite accumulation area (SAA) or a central

hazardous waste storage area.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://allsource-environmental.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://download.basf.com/p1/000000000030701176_SDS_CPA_US/en_US/PT_221L_Pressurized_Insecticide_30701176_SDS_CPA_US_en_10-0.pdf
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.visionenv.net/news/how-to-safely-dispose-of-flammable-liquids/
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DFqwqm3MQKPQ&q=EgSsadTYGLS7isgGIjDhLeuSPKF8KuA3Q2zCizc79LcVYqDALDTzEzzqALMOeD0BhCZMkrUSGWzn2JyHx64yAnJSWgFD
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.greenflow.com/blog/how-should-flammables-be-disposed-of
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The storage area must be well-ventilated and away from heat and ignition sources.[2][6]

Flammable liquid storage cabinets are recommended.[11]

5. Arranging for Disposal:

Once the waste container is full or has reached the accumulation time limit set by your

institution (often 90 or 180 days), arrange for its disposal.

Contact your institution's EHS department or a certified hazardous waste disposal company

to schedule a pickup.[1][12]

Ensure all required paperwork, such as a hazardous waste manifest, is completed

accurately.[4] This document tracks the waste from your facility to its final disposal site.

6. Disposal of Empty Containers:

Even empty containers that held LPS 3 can be hazardous due to residual vapors and liquid.

[9]

These containers must be managed as hazardous waste unless they are triple-rinsed with a

suitable solvent. The rinseate must then be collected and disposed of as hazardous waste.

Follow your institution's specific procedures for the disposal of empty hazardous material

containers.

Logical Workflow for LPS 3 Disposal
The following diagram illustrates the decision-making process for the proper disposal of LPS 3.
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LPS 3 Waste Generated

Is container completely empty?

Empty Container

Collect in a labeled,
compatible hazardous waste container.

No (Residual Product)

Can container be triple-rinsed?

Yes

Segregate from other waste streams.

Store in a designated,
well-ventilated area away from ignition sources.

Container full or
accumulation time limit reached?

No

Contact EHS or certified waste vendor for disposal.

Yes

Waste properly disposed.

Dispose of empty container
as hazardous waste.

No

Triple-rinse with appropriate solvent.
Collect rinseate as hazardous waste.

Yes

Dispose of rinsed container
as non-hazardous waste.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of LPS 3 waste and empty containers.
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Quantitative Data and Experimental Protocols
No quantitative data regarding the disposal of LPS 3 was available in the referenced materials.

The information provided is procedural and based on standard practices for the disposal of

flammable, petroleum-based laboratory waste. Similarly, as this document outlines a disposal

procedure, there are no experimental protocols to be cited. Researchers should always consult

their institution's specific safety and waste management protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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